Cas no 1082947-07-6 (7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline)
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline is a boronic ester derivative of isoquinoline, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The tetramethyl dioxaborolane group enhances solubility in organic solvents, improving reactivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its well-defined structure and consistent purity ensure reliable performance in synthetic applications. The isoquinoline moiety further expands its utility in developing bioactive molecules and functional materials.
1082947-07-6 structure
Product Name:7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
CAS No:1082947-07-6
MF:C15H18BNO2
MW:255.119924068451
MDL:MFCD09834869
CID:1056024
PubChem ID:25104972
Update Time:2025-10-20
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline
- AKOS015920393
- 1082947-07-6
- 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl) isoquinoline
- SCHEMBL1982485
- DTXSID10648710
- SIHZUSQPCJZIQR-UHFFFAOYSA-N
- CS-0107131
- DB-197335
- D76698
-
- MDL: MFCD09834869
- Inchi: 1S/C15H18BNO2/c1-14(2)15(3,4)19-16(18-14)13-6-5-11-7-8-17-10-12(11)9-13/h5-10H,1-4H3
- InChI Key: SIHZUSQPCJZIQR-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=C3C=CN=CC3=C2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 255.1430590g/mol
- Monoisotopic Mass: 255.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM133767-1g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95 % | 1g |
$366 | 2021-08-05 | |
| Alichem | A189004284-5g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95% | 5g |
$1246.44 | 2023-09-04 | |
| Alichem | A189004284-10g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95% | 10g |
$1960.00 | 2023-09-04 | |
| Alichem | A189004284-25g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95% | 25g |
$3889.00 | 2023-09-04 | |
| Chemenu | CM133767-1g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95%+ | 1g |
$464 | 2023-11-25 | |
| Chemenu | CM133767-5g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95%+ | 5g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y0977674-5g |
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95% | 5g |
$1450 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1177771-1g |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95+% | 1g |
¥3351.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10595-1G |
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95% | 1g |
¥ 2,560.00 | 2023-03-31 | |
| 1PlusChem | 1P00HBLM-100mg |
7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline |
1082947-07-6 | 95+% | 100mg |
$152.00 | 2023-12-26 |
7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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